4-Chloro-5-(difluoromethyl)-2-fluorothiazole 4-Chloro-5-(difluoromethyl)-2-fluorothiazole
Brand Name: Vulcanchem
CAS No.: 105315-45-5
VCID: VC20765684
InChI: InChI=1S/C4HClF3NS/c5-2-1(3(6)7)10-4(8)9-2/h3H
SMILES: C1(=C(N=C(S1)F)Cl)C(F)F
Molecular Formula: C4HClF3NS
Molecular Weight: 187.57 g/mol

4-Chloro-5-(difluoromethyl)-2-fluorothiazole

CAS No.: 105315-45-5

Cat. No.: VC20765684

Molecular Formula: C4HClF3NS

Molecular Weight: 187.57 g/mol

* For research use only. Not for human or veterinary use.

4-Chloro-5-(difluoromethyl)-2-fluorothiazole - 105315-45-5

Specification

CAS No. 105315-45-5
Molecular Formula C4HClF3NS
Molecular Weight 187.57 g/mol
IUPAC Name 4-chloro-5-(difluoromethyl)-2-fluoro-1,3-thiazole
Standard InChI InChI=1S/C4HClF3NS/c5-2-1(3(6)7)10-4(8)9-2/h3H
Standard InChI Key WZFWCOBEUARLKV-UHFFFAOYSA-N
SMILES C1(=C(N=C(S1)F)Cl)C(F)F
Canonical SMILES C1(=C(N=C(S1)F)Cl)C(F)F

Introduction

4-Chloro-5-(difluoromethyl)-2-fluorothiazole is a synthetic organic compound belonging to the thiazole family, which is a class of five-membered heterocyclic compounds containing sulfur and nitrogen. This compound is characterized by its molecular formula, C4HClF3NS, and its CAS number is 105315-45-5 . The presence of chlorine, fluorine, and difluoromethyl groups in its structure contributes to its unique chemical and physical properties, making it a valuable intermediate in pharmaceutical and biochemical research.

Synthesis and Preparation

The synthesis of 4-Chloro-5-(difluoromethyl)-2-fluorothiazole typically involves multi-step chemical reactions. While specific synthesis protocols for this compound are not detailed in the available literature, similar thiazole derivatives are often prepared through condensation reactions involving appropriate precursors such as chloroacetaldehyde and thiourea derivatives, followed by halogenation and fluorination steps.

Safety and Handling

Handling and storage of 4-Chloro-5-(difluoromethyl)-2-fluorothiazole require careful consideration due to its potential reactivity and toxicity. It is essential to follow standard laboratory safety protocols, including the use of protective equipment and adherence to recommended storage conditions. Specific safety data sheets (SDS) should be consulted for detailed handling instructions .

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